Cas no 1809086-26-7 (N-(2,2-Dimethoxyethyl)-2-(1H-tetrazol-1-yl)acetamide)

• Product Name: N-(2,2-Dimethoxyethyl)-2-(1H-tetrazol-1-yl)acetamide
• CAS No: 1809086-26-7
• MF: C₇H₁₃N₅O₃
• MW: 215.21
• CID: 5037364
• Update Time: 2025-11-01

N-(2,2-Dimethoxyethyl)-2-(1H-tetrazol-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,2-Dimethoxyethyl)-2-(1H-tetrazol-1-yl)acetamide

• Inchi： 1S/C7H13N5O3/c1-14-7(15-2)3-8-6(13)4-12-5-9-10-11-12/h5,7H,3-4H2,1-2H3,(H,8,13)
• InChI Key： XIBVTJVSPIJKRI-UHFFFAOYSA-N
• SMILES： C1N(N=NN=1)CC(=O)NCC(OC)OC

Additional information on N-(2,2-Dimethoxyethyl)-2-(1H-tetrazol-1-yl)acetamide

Comprehensive Overview of N-(2,2-Dimethoxyethyl)-2-(1H-tetrazol-1-yl)acetamide (CAS No. 1809086-26-7): Properties, Applications, and Research Insights

The compound N-(2,2-Dimethoxyethyl)-2-(1H-tetrazol-1-yl)acetamide (CAS No. 1809086-26-7) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, combining a tetrazole ring with a dimethoxyethyl side chain, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are increasingly exploring its potential in drug discovery, particularly in modulating enzyme activity or as a scaffold for novel therapeutics.

One of the key features of N-(2,2-Dimethoxyethyl)-2-(1H-tetrazol-1-yl)acetamide is its role as a tetrazole-containing derivative. Tetrazoles are known for their metabolic stability and ability to mimic carboxylic acids, making them valuable in medicinal chemistry. This property aligns with current trends in bioisosteric replacement strategies, a hot topic in drug design to improve pharmacokinetics. The compound’s CAS No. 1809086-26-7 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in academic and industrial R&D.

In agrochemical applications, N-(2,2-Dimethoxyethyl)-2-(1H-tetrazol-1-yl)acetamide has shown promise as a precursor for crop protection agents. Its acetamide moiety is structurally similar to herbicides such as acetochlor, though its exact mode of action remains under investigation. Sustainability-driven research focuses on optimizing such compounds for lower environmental impact, addressing global concerns about green chemistry and reduced pesticide residues.

Synthetic methodologies for CAS No. 1809086-26-7 often involve multi-step reactions, including amide coupling and tetrazole cyclization. Recent publications highlight microwave-assisted synthesis as a greener alternative to traditional methods, reducing reaction times and energy consumption—a nod to the growing demand for energy-efficient chemical processes. Analytical techniques like HPLC-MS and NMR are critical for purity assessment, ensuring compliance with stringent regulatory standards.

The stability of N-(2,2-Dimethoxyethyl)-2-(1H-tetrazol-1-yl)acetamide under various pH conditions is another area of interest. Studies suggest its degradation profile is pH-dependent, with optimal stability in neutral to slightly acidic environments. This data is vital for formulators developing controlled-release formulations, a trending approach to enhance drug delivery efficiency.

From a commercial perspective, suppliers of CAS No. 1809086-26-7 emphasize its high purity (>98%) and scalability. The compound’s pricing reflects its niche application status, but bulk availability is improving due to advances in continuous flow chemistry. FAQs in online forums often inquire about its solubility (notably in DMSO and ethanol) and storage recommendations (typically -20°C under inert gas), indicating practical user concerns.

Future directions for N-(2,2-Dimethoxyethyl)-2-(1H-tetrazol-1-yl)acetamide research may include computational modeling to predict its interactions with biological targets, leveraging AI-driven drug discovery tools. Collaborative efforts between academia and industry could accelerate its adoption in next-generation therapeutics or eco-friendly agrochemicals, aligning with the United Nations’ Sustainable Development Goals (SDGs).